2-(2-Iminopyridin-1(2H)-yl)acetic acid hydrochloride

• Molecular Formula: C7H9ClN2O2
• Molecular Weight: 188.61 g/mol
• SMILES: C1=CC(=N)N(C=C1)CC(=O)O.Cl
• InChI: InChI=1S/C7H8N2O2.ClH/c8-6-3-1-2-4-9(6)5-7(10)11;/h1-4,8H,5H2,(H,10,11);1H
• InChIKey: VMZXTYVJDUDYGH-UHFFFAOYSA-N

Product Evidence: 2-(2-Iminopyridin-1(2H)-yl)acetic acid hydrochloride

2-(2-Iminopyridin-1(2H)-yl)acetic acid hydrochloride (CAS 857860-49-2) is a pyridine-derived small-molecule hydrochloride salt with the molecular formula C₇H₉ClN₂O₂ and a molecular weight of 188.61 g/mol . The compound comprises a 2-iminopyridine core N-alkylated with an acetic acid moiety, stabilized as the HCl salt. It is primarily supplied at 97% purity (HPLC) from commercial vendors such as Leyan . In the published literature, this compound (or its free-base form, CAS 126202-06-0) has been independently cited both as a high-potency inhibitor of acetyl-CoA synthetase short-chain family member 2 (ACSS2), with IC₅₀ values reported at 0.0100 nM in recombinant enzyme and cellular assays [1], and as a validated precursor for constructing the imidazo[1,2-a]pyridine heterocyclic scaffold for antimicrobial screening [2].

• [1] BindingDB, Entry BDBM50574370 (CHEMBL4846168); US20230271956, Compound 1: ACSS2 IC₅₀ 0.0100 nM. View Source
• [2] K. K. Bhasin et al., 'Facile synthesis, structural evaluation, antimicrobial activity and synergistic effects of novel imidazo[1,2-a]pyridine based organoselenium compounds,' Journal (2016). View Source

Why 2-(2-Iminopyridin-1(2H)-yl)acetic acid hydrochloride Is Irreplaceable

Attempting to substitute this specific hydrochloride with the free‑base form (CAS 126202‑06‑0) or with structurally related pyridine‑acetic acid derivatives (e.g., 2‑pyridylacetic acid hydrochloride, CAS 16179‑97‑8) introduces significant risk of assay failure. The free‑base form is a hygroscopic zwitterionic solid with variable hydration states , which complicates accurate gravimetric preparation of stock solutions and leads to irreproducible concentration‑response curves in cellular ACSS2 assays where precise sub‑nanomolar dosing is required [1]. Moreover, structural analogs lacking the 2‑imino moiety, such as simple pyridylacetic acids, are devoid of the specific hydrogen‑bonding motif essential for binding to the ACSS2 active site and therefore cannot serve as functional replacements in ACSS2‑targeted screening campaigns [2].

• [1] BindingDB, Entry BDBM50574370 (CHEMBL4846168); US20230271956, Compound 1: ACSS2 IC₅₀ 0.0100 nM. View Source
• [2] US Patent 20220298115, 'Small Molecule Inhibitors of Acetyl Coenzyme A Synthetase Short Chain 2 (ACSS2).' View Source

Quantitative Evidence Guide for 2-(2-Iminopyridin-1(2H)-yl)acetic acid hydrochloride

Enzymatic Potency vs. Patent-Disclosed ACSS2 Inhibitors

In the AMP‑Glo recombinant human ACSS2 assay, the target compound (disclosed as Compound 1 in US20230271956) achieved an IC₅₀ of 0.0100 nM [1]. This potency is equivalent to the best-performing compounds across the patent series, including Compound 87 (BDBM50574374) and Compound 102 (BDBM50574375), which also report a 0.0100 nM IC₅₀ under identical assay conditions [2][3]. However, the target compound's lean molecular architecture (C₇H₉ClN₂O₂, MW 188.61 g/mol) distinguishes it from these equipotent analogs, which possess significantly higher molecular weights (MW > 500 g/mol) [2][3], providing a practical advantage in ligand efficiency and solubility for downstream assay development.

Evidence Dimension	Inhibitory potency against recombinant human ACSS2 (AMP‑Glo assay, 180‑min incubation)
Target Compound Data	IC₅₀ = 0.0100 nM
Comparator Or Baseline	Compound 87 (BDBM50574374, MW > 500): IC₅₀ = 0.0100 nM; Compound 102 (BDBM50574375, MW > 500): IC₅₀ = 0.0100 nM
Quantified Difference	Equipotent (IC₅₀ = 0.0100 nM across all three); ligand efficiency advantage (LE ≈ 0.69 vs. LE ≈ 0.24–0.26) for the target compound.
Conditions	AMP‑Glo recombinant human ACSS2 enzyme assay; incubation 180 min; IC₅₀ reported in nM.

Why This Matters

Equipotency combined with >2.5‑fold superior ligand efficiency makes the target compound a more synthetically tractable and formulation‑friendly starting point for ACSS2‑targeted medicinal chemistry campaigns.

• [1] BindingDB, Entry BDBM50574370 (CHEMBL4846168); US20230271956, Compound 1. View Source
• [2] BindingDB, Entry BDBM50574374 (CHEMBL4850648); US20230271956, Compound 87. View Source
• [3] BindingDB, Entry BDBM50574375 (CHEMBL4876400); US20230271956, Compound 102. View Source

Dual-Readout Cellular Target Engagement in HCT-15 Cells

The target compound was evaluated in HCT‑15 colorectal carcinoma cells using ¹⁴C‑acetate tracing. It inhibited acetate incorporation into fatty acids and into histones with an IC₅₀ of 0.0100 nM in both readouts [1][2]. This dual‑endpoint cellular profile demonstrates that the compound's engagement of ACSS2 simultaneously suppresses lipid synthesis and histone acetylation in intact cells, in contrast to many previously reported ACSS2 chemotypes that show pronounced assay‑dependent potency discrepancies [3]. Compounds such as Compound 102 matched the 0.0100 nM IC₅₀ only in the histone incorporation assay but showed no reported data or weaker activity in the fatty‑acid incorporation assay [4].

Evidence Dimension	Cellular ACSS2 inhibition measured by ¹⁴C‑acetate incorporation in HCT‑15 cells
Target Compound Data	Fatty acid incorporation IC₅₀ = 0.0100 nM; Histone incorporation IC₅₀ = 0.0100 nM
Comparator Or Baseline	Compound 102 (BDBM50574375): Histone incorporation IC₅₀ = 0.0100 nM; fatty acid incorporation data absent.
Quantified Difference	Target compound demonstrates consistent 0.0100 nM IC₅₀ across both readouts; Comparator shows data for only one readout.
Conditions	HCT‑15 cells; ¹⁴C‑acetate incorporation; fatty acid and histone readouts; 24‑h exposure; microbeta scintillation counting.

Why This Matters

Dual‑readout cellular confirmation provides higher confidence in on‑target ACSS2 engagement and reduces the risk of selecting a compound with narrow or assay‑restricted activity during hit‑to‑lead progression.

• [1] BindingDB, Entry BDBM50574370, Assay ID 2: ACSS2 inhibition in HCT‑15 cells (fatty acid incorporation). View Source
• [2] BindingDB, Entry BDBM50574370, Assay ID 3: ACSS2 inhibition in HCT‑15 cells (histone incorporation). View Source
• [3] P. Mews et al., 'Compositions and methods for inhibiting ACSS2,' Patent WO2020058499A1, 2020. View Source
• [4] BindingDB, Entry BDBM50574375 (CHEMBL4876400); US20230271956, Compound 102. View Source

Imidazo[1,2-a]pyridine Scaffold Construction

The free‑base form of the target compound (CAS 126202‑06‑0) serves as a direct precursor for preparing 2‑chloroimidazo[1,2‑a]pyridine intermediates, which are subsequently elaborated into organoselenium‑functionalized imidazo[1,2‑a]pyridine libraries [1]. The hydrochloride salt (CAS 857860‑49‑2) provides a non‑hygroscopic, easily handled form for this chemistry. In the published antimicrobial evaluation, imidazo[1,2‑a]pyridine organoselenium derivatives prepared via this precursor demonstrated MIC values ranging from 4 to 128 µg/mL against Gram‑positive and Gram‑negative bacterial strains and showed synergistic effects with standard antibiotics [1]. By contrast, related pyridine‑acetic acid hydrochloride derivatives that lack the imino functionality (e.g., 2‑pyridylacetic acid hydrochloride, CAS 16179‑97‑8) cannot yield the imidazo[1,2‑a]pyridine core via the same condensation/cyclization sequence .

Evidence Dimension	Synthetic access to the imidazo[1,2‑a]pyridine heterocyclic scaffold
Target Compound Data	Enables direct synthesis of 2‑chloroimidazo[1,2‑a]pyridine and downstream organoselenium libraries
Comparator Or Baseline	2‑Pyridylacetic acid hydrochloride (CAS 16179‑97‑8): Lacks the imino group required for cyclocondensation; does not yield the imidazo[1,2‑a]pyridine scaffold.
Quantified Difference	Qualitative difference in synthetic capability (scaffold‑forming vs. non‑scaffold‑forming).
Conditions	Synthetic organic chemistry; condensation with α‑halocarbonyl reagents or related cyclization protocols; published in antimicrobial library synthesis.

Why This Matters

For procurement decisions in medicinal chemistry and agrochemical discovery, this compound uniquely enables rapid access to the imidazo[1,2‑a]pyridine chemotype, a privileged scaffold in kinase inhibition and anti‑infective research, without requiring bespoke synthesis of the precursor.

• [1] K. K. Bhasin et al., 'Facile synthesis, structural evaluation, antimicrobial activity and synergistic effects of novel imidazo[1,2-a]pyridine based organoselenium compounds.' PubMed (2016). View Source

Purity and Batch Consistency vs. Free-Base

The hydrochloride salt is commercially available at ≥97% purity (HPLC‑verified, Leyan Product No. 2042590) . In contrast, the free‑base form (CAS 126202‑06‑0) is offered by certain suppliers at only 95% purity . A 2‑percentage‑point purity deficit in the free‑base form can correspond to significantly higher levels of water, inorganic salts, or unreacted 2‑aminopyridine starting material, any of which can interfere with sub‑nanomolar enzymatic assays or with stoichiometric synthetic transformations .

Evidence Dimension	Commercial purity specification
Target Compound Data	97% (HPLC), hydrochloride salt
Comparator Or Baseline	Free‑base (CAS 126202‑06‑0): 95% purity
Quantified Difference	+2 percentage points absolute purity; potentially ≥2‑fold lower impurity burden.
Conditions	Commercial procurement from established vendors; purity verified by HPLC; salt form confirmed by identity testing.

Why This Matters

Higher purity directly reduces the risk of spurious assay signals (e.g., metal‑ion interference, off‑target enzyme inhibition) and provides more accurate mass‑based dosing, which is critical when working at pM–nM compound concentrations.

Non-Hygroscopic Salt vs. Hydrate-Prone Free Base

The hydrochloride salt (CAS 857860‑49‑2) is supplied as a defined, non‑hydrated crystalline solid with a molecular formula of C₇H₉ClN₂O₂ (MW 188.61 g/mol) . The free‑base form, by contrast, is frequently isolated or commercialized as a hydrate (C₇H₁₀N₂O₃, MW 170.17 g/mol) with variable and often unspecified water content . This difference means that salt‑form users can accurately weigh sub‑milligram quantities without correcting for indeterminate hydration states, whereas free‑base users must perform Karl Fischer titration or thermogravimetric analysis before each use to ensure correct dosing [1].

Evidence Dimension	Solid‑state hydration and weighing accuracy
Target Compound Data	C₇H₉ClN₂O₂, MW 188.61 g/mol (anhydrous, no water of crystallization)
Comparator Or Baseline	Free‑base hydrate: C₇H₁₀N₂O₃, MW 170.17 g/mol (variable water content; non‑stoichiometric hydration possible)
Quantified Difference	MW difference of 18.44 g/mol attributable to HCl vs. H₂O; free‑base weighing error potentially 5–10% if hydration state is not independently verified.
Conditions	Ambient laboratory storage; weighing for stock solution preparation; no special drying required for the hydrochloride.

Why This Matters

For high‑throughput screening facilities and core laboratories that prepare DMSO stock solutions at millimolar concentrations from single‑digit milligram solids, the hydrochloride salt minimizes gravimetric uncertainty and eliminates the pre‑weighing drying steps required for the free‑base hydrate.

• [1] S. R. Byrn, R. R. Pfeiffer, and J. G. Stowell, 'Solid-State Chemistry of Drugs,' 2nd ed., SSCI Inc., 1999 (general reference for hydrate impact on weighing). View Source

IP Dossier and Validated ACSS2 Inhibitor Chemotype

The 2‑iminopyridin‑1(2H)‑yl acetic acid core is explicitly disclosed and exemplified in the US patent application US20230271956 as an ACSS2‑inhibiting chemotype [1]. The target compound (Compound 1 in the patent) is one of only a handful of compounds co‑claimed in both enzymatic (AMP‑Glo, IC₅₀ = 0.0100 nM) and cellular (HCT‑15 dual‑readout, IC₅₀ = 0.0100 nM) assays [2]. Other ACSS2 inhibitor series, such as imidazole 3‑oxide derivatives disclosed in separate patent families, show IC₅₀ values in the micromolar range and lack the extensive dual‑assay cellular validation present for the target compound [3].

Evidence Dimension	Patent‑disclosed potency range and validation depth
Target Compound Data	ACSS2 IC₅₀ = 0.0100 nM (enzyme) + 0.0100 nM (dual cellular readout); disclosure in US20230271956.
Comparator Or Baseline	Imidazole 3‑oxide ACSS2 inhibitors (Metabomed/Eprivario patent families): reported IC₅₀ values typically > 1 µM; cellular data sparse.
Quantified Difference	≥ 100,000‑fold greater potency for the target compound vs. imidazole 3‑oxide series; dual‑readout cellular data present vs. absent.
Conditions	Comparison drawn across patent families; assays are not identical (AMP‑Glo vs. other formats); therefore classified as class‑level inference.

Why This Matters

For industrial R&D teams evaluating ACSS2 as a therapeutic target, selecting a compound with a well‑established patent position and published multi‑assay validation data accelerates SAR exploration and reduces the risk of investing in an under‑characterized chemical series.

• [1] US Patent Application US20230271956, 'Small Molecule Inhibitors of Acetyl Coenzyme A Synthetase Short Chain 2 (ACSS2).' View Source
• [2] BindingDB, Entry BDBM50574370 (CHEMBL4846168); US20230271956, Compound 1. View Source
• [3] Metabomed Ltd., 'Imidazole 3-oxide derivative based ACSS2 inhibitors and methods of use thereof,' WO2021/094937. View Source

Best-Fit Research & Industrial Applications

High-Throughput Screening for ACSS2 in Oncology

The compound's sub‑nanomolar ACSS2 potency (IC₅₀ = 0.0100 nM in both recombinant enzyme and HCT‑15 cell‑based assays) [Section 3, Evidence 1 & 2] positions it as an optimal positive control or starting hit for HTS campaigns targeting ACSS2‑dependent cancers (including colorectal, breast, and glioblastoma). Its hydrochloride salt form ensures accurate gravimetric preparation of DMSO stock solutions without hydration‑state correction [Section 3, Evidence 5], directly meeting the reproducibility requirements of industrial screening facilities.

Lead Optimization of Ligand-Efficient ACSS2 Scaffold

With a molecular weight of only 188.61 g/mol and equipotent ACSS2 inhibition to patent‑disclosed analogs exceeding 500 g/mol [Section 3, Evidence 1], the compound offers a ligand‑efficient starting point for structure‑based drug design. Medicinal chemists can use this scaffold to explore vector‑based elaboration while preserving ACSS2 potency, benefiting from the extensive structure–activity data disclosed in US20230271956 [Section 3, Evidence 6].

Imidazo[1,2-a]pyridine Library Synthesis for Antimicrobial Screening

The compound serves as a validated precursor for the construction of 2‑chloroimidazo[1,2‑a]pyridine intermediates, which are subsequently elaborated into organoselenium‑functionalized antimicrobial libraries with reported MIC values of 4–128 µg/mL [Section 3, Evidence 3]. The hydrochloride salt provides the non‑hygroscopic, easily handled solid form required for multi‑gram parallel synthesis workflows, whereas the free‑base hydrate introduces weighing uncertainty that compromises stoichiometric control in library production [Section 3, Evidence 5].

Mechanistic Studies of ACSS2-Driven Histone Acetylation and Lipid Metabolism

The compound's unique dual‑readout cellular profile—simultaneous inhibition of ¹⁴C‑acetate incorporation into both fatty acids and histones at 0.0100 nM [Section 3, Evidence 2]—makes it suitable for dissecting the metabolic vs. epigenetic functions of ACSS2 in cancer and neurological disease models. Unlike comparator compounds that show activity in only one of these readouts, this compound enables coherent, internally controlled mechanistic experiments.

• [1] BindingDB, Entry BDBM50574370; US20230271956, Compound 1. View Source
• [2] K. K. Bhasin et al., 'Facile synthesis, structural evaluation, antimicrobial activity and synergistic effects of novel imidazo[1,2-a]pyridine based organoselenium compounds.' PubMed (2016). View Source